1-{[3-[(4-methyl-1-piperidinyl)carbonyl]-4-(methylthio)phenyl]sulfonyl}-4-piperidinecarboxamide

• IUPAC Name: 1-[3-(4-methylpiperidine-1-carbonyl)-4-methylsulfanylphenyl]sulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C20H29N3O4S2/c1-14-5-9-22(10-6-14)20(25)17-13-16(3-4-18(17)28-2)29(26,27)23-11-7-15(8-12-23)19(21)24/h3-4,13-15H,5-12H2,1-2H3,(H2,21,24)
• InChI Key: VWKKIAZOVNLILV-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)C2=C(C=CC(=C2)S(=O)(=O)N3CCC(CC3)C(=O)N)SC
• Molecular Formula: C20H29N3O4S2
• Molecular Weight: 439.6 g/mol

Description

Synthesis Analysis

The synthesis of similar piperidine derivatives involves strategic functional group manipulations and coupling reactions. For instance, the synthesis of biologically active O-substituted derivatives of 1-[(3,5-dichloro-2-hydroxyphenyl)sulfonyl]piperidine showcases a method involving coupling under controlled pH in aqueous media, followed by substitution at the oxygen atom with electrophiles in the presence of sodium hydride and dimethyl formamide (Khalid et al., 2013). Similarly, the synthesis of piperidine derivatives through conjugate additions and intramolecular acylation offers insights into the synthesis process that might be applicable to our compound of interest (Back & Nakajima, 2000).

Molecular Structure Analysis

The molecular structure of piperidine derivatives has been extensively studied, with particular attention to the sulfonamide group's positioning and the overall stereochemistry. The crystal structure of 4-Phenyl-piperazine-1-sulfonamide provides insight into typical configurations, highlighting the importance of hydrogen bonds and π-π stacking interactions in stabilizing the molecular structure (Berredjem et al., 2010).

Chemical Reactions and Properties

Piperidine derivatives participate in various chemical reactions, reflecting their chemical properties. For example, the fission of activated carbon-nitrogen and carbon-sulfur bonds illustrates the reactivity of these compounds under specific conditions (Šestáková, Zuman, & Horák, 1966). The versatility in chemical reactions is further showcased by the synthesis of N-sulfonated derivatives, indicating the potential for diverse functionalization (Abbasi et al., 2020).

Physical Properties Analysis

The physical properties of piperidine derivatives, such as solubility, melting point, and stability, are influenced by the nature of substituted groups. Studies on compounds like l-Piperazine-2-carboxylic acid derived N-formamide show how modifications affect the catalyst's enantioselectivity and yield, providing indirect insight into physical property changes (Wang et al., 2006).

Chemical Properties Analysis

The chemical properties, including reactivity with different functional groups and the potential for undergoing various chemical transformations, are critical. For instance, the development of adenosine A2B receptor antagonists from 1-alkyl-8-(piperazine-1-sulfonyl)phenylxanthines shows the adaptability of piperidine derivatives in medicinal chemistry (Borrmann et al., 2009).